Cas no 1240572-87-5 (3-Nitro-1-(2-phenylpropyl)-1H-pyrazole)

• Product Name: 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole
• CAS No: 1240572-87-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD16810633
• CID: 4690375
• Update Time: 2025-05-23

3-Nitro-1-(2-phenylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole

• MDL： MFCD16810633
• Inchi： 1S/C12H13N3O2/c1-10(11-5-3-2-4-6-11)9-14-8-7-12(13-14)15(16)17/h2-8,10H,9H2,1H3
• InChI Key： FSNNCOFVHBBNNF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CC(C)C2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 63.6

Additional information on 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole

3-Nitro-1-(2-phenylpropyl)-1H-pyrazole: A Comprehensive Overview

3-Nitro-1-(2-phenylpropyl)-1H-pyrazole, also known by its CAS Registry Number 1240572-87-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms. The presence of a nitro group at the 3-position and a 2-phenylpropyl substituent at the 1-position imparts unique electronic and structural properties to this molecule, making it a subject of interest for various applications.

The synthesis of 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole involves a series of carefully designed chemical reactions. Typically, the starting material is pyrazole, which undergoes nitration to introduce the nitro group. The subsequent substitution reaction introduces the 2-phenylpropyl group, which enhances the molecule's stability and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yields. These improvements are particularly relevant for large-scale production in industries such as pharmaceuticals and agrochemicals.

One of the most promising applications of 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole lies in its potential as a drug candidate. The compound exhibits significant bioactivity, particularly in modulating key cellular pathways involved in inflammation and oxidative stress. Recent studies have demonstrated its ability to inhibit pro-inflammatory cytokines, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its antioxidant properties suggest applications in skincare products aimed at combating oxidative damage.

In the realm of materials science, 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole has shown promise as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis of these complexes to enhance their stability and functionality under various environmental conditions.

The electronic properties of 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole also make it an attractive candidate for use in organic electronics. Its conjugated system facilitates electron delocalization, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its integration into polymer blends to improve charge transport properties, paving the way for more efficient energy conversion devices.

In terms of environmental impact, 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole has been studied for its role in biodegradation processes. Its ability to act as a catalyst in breaking down recalcitrant organic compounds offers potential solutions for environmental remediation. Recent studies have highlighted its effectiveness in accelerating the breakdown of persistent pollutants such as polychlorinated biphenyls (PCBs), making it a valuable tool in environmental chemistry.

The versatility of 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole extends to its use as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications. For instance, the introduction of additional substituents can enhance bioavailability or improve mechanical strength depending on the desired outcome.

In conclusion, 3-Nitro-1-(2-phenylpropyl)-1H-pyrazole, with its unique structural features and diverse applications, represents a significant advancement in modern chemistry. Its role spans across multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile building block for future innovations. As research continues to uncover new potentials for this compound, its impact on various industries is expected to grow significantly.